S-Methyl-N,N-diethylthiocarbamate Sulfoxide

Description

S-Methyl-N,N-diethyldithiocarbamate Sulfoxide is a chemical compound with the molecular formula C6H13NOS2 and a molecular weight of 179.3 . It functions as a metabolite of Disulfiram and as an inhibitor of human mitochondrial aldehyde dehydrogenase . This compound is intended for use in professional manufacturing, research laboratories, and industrial or commercial settings, explicitly excluding medical or consumer applications .

As a metabolite of Disulfiram, S-Methyl-N,N-diethyldithiocarbamate Sulfoxide is investigated for its role in the mechanism of action of Disulfiram, which involves the inhibition of hepatic aldehyde dehydrogenase (ALDH) . While Disulfiram inhibits ALDH in vitro, it is believed that Disulfiram requires a metabolite to inhibit the enzyme directly in vivo . Research indicates that S-methyl-N,N-diethylthiocarbamate sulfoxide, along with S-methyl-N,N-diethylthiocarbamate sulfone, are potential active metabolites of Disulfiram . Studies on rat liver mitochondrial ALDH have shown that both S-methyl-N,N-diethylthiocarbamate sulfoxide and S-methyl-N,N-diethylthiocarbamate sulfone inhibit ALDH activity . S-methyl diethylthiocarbamate is also a known human metabolite .

Synonyms for S-Methyl-N,N-diethyldithiocarbamate Sulfoxide include N,N-Diethyl-1-(methylsulfinyl)methanethioamide and Disulfiram Impurity 2 . It is also known as Methanethioamide, N,N-diethyl-1-(methylsulfinyl)- .

• CAS No.: 140703-15-7
• Product Name: S-Methyl-N,N-diethylthiocarbamate Sulfoxide
• Molecular Formula: C6H13NO2S
• Molecular Weight: 163.24 g/mol
• IUPAC Name: N,N-diethyl-1-methylsulfinylformamide
• Standard InChI: InChI=1S/C6H13NO2S/c1-4-7(5-2)6(8)10(3)9/h4-5H2,1-3H3
• Standard InChIKey: FQSRGOGWCPXJIN-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)S(=O)C
• Canonical SMILES: CCN(CC)C(=O)S(=O)C
• Synonyms: N,N-Diethyl-1-(methylsulfinyl)-formamide; Methyl Diethylthiocarbamate Sulfoxide;_x000B_S-Methyl-N,N-diethylthiocarbamoyl Sulfoxide; DETC MeSO
• PubChem Compound: 3035711
• Last Modified: Sep 16 2023